Cas no 64359-02-0 (Benzoyl chloride,2,6-diethyl-)
Benzoyl chloride,2,6-diethyl- structure
Product Name:Benzoyl chloride,2,6-diethyl-
CAS No:64359-02-0
MF:C11H13ClO
MW:196.673322439194
CID:499926
PubChem ID:13068584
Update Time:2025-04-19
Benzoyl chloride,2,6-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2,6-diethyl-
- 2,6-diethylbenzoyl chloride
- Benzoyl chloride, 2,6-diethyl- (7CI,9CI)
- AKOS015995964
- 64359-02-0
- 2,6-diethylbenzoylchloride
- QQRITLYBTVMRHT-UHFFFAOYSA-N
- DTXSID90517253
- SCHEMBL9712566
- 2,6-diethylbenzoyl-chloride
-
- MDL: MFCD13174359
- Inchi: 1S/C11H13ClO/c1-3-8-6-5-7-9(4-2)10(8)11(12)13/h5-7H,3-4H2,1-2H3
- InChI Key: QQRITLYBTVMRHT-UHFFFAOYSA-N
- SMILES: ClC(C1C(=CC=CC=1CC)CC)=O
Computed Properties
- Exact Mass: 196.06559
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzoyl chloride,2,6-diethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069394-250mg |
2,6-Diethylbenzoyl chloride |
64359-02-0 | 250mg |
£319.00 | 2022-03-01 | ||
| Fluorochem | 069394-1g |
2,6-Diethylbenzoyl chloride |
64359-02-0 | 1g |
£722.00 | 2022-03-01 | ||
| Fluorochem | 069394-5g |
2,6-Diethylbenzoyl chloride |
64359-02-0 | 5g |
£1910.00 | 2022-03-01 | ||
| A2B Chem LLC | AG84459-250mg |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 250mg |
$340.00 | 2024-04-19 | |
| A2B Chem LLC | AG84459-1g |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 1g |
$770.00 | 2024-04-19 | |
| A2B Chem LLC | AG84459-5g |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 5g |
$2037.00 | 2024-04-19 | |
| 1PlusChem | 1P00EOQZ-250mg |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 250mg |
$417.00 | 2025-02-27 | |
| 1PlusChem | 1P00EOQZ-1g |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 1g |
$911.00 | 2025-02-27 | |
| 1PlusChem | 1P00EOQZ-5g |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 5g |
$2367.00 | 2025-02-27 |
Benzoyl chloride,2,6-diethyl- Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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